Eicosanoic acid, butyl ester
Overview
Description
Eicosanoic acid, butyl ester is a useful research compound. Its molecular formula is C24H48O2 and its molecular weight is 368.6 g/mol. The purity is usually 95%.
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Scientific Research Applications
1. Therapeutic Potential in Stroke
Eicosanoic acid, butyl ester, specifically 12-(3-adamantan-1-yl-ureido)-dodecanoic acid butyl ester (AUDA-BE), has been studied for its protective effects against ischemic brain damage. It inhibits soluble epoxide hydrolase (sEH), a key enzyme in the metabolism of epoxyeicosatrienoic acids (EETs), which are important for brain protection from ischemic injury. AUDA-BE's inhibition of sEH activity in brain tissue significantly reduces infarct size after induced stroke in mice, suggesting a potential therapeutic application in stroke treatment (Zhang et al., 2007).
2. Analysis of Vaporization Properties
Research on the methyl esters of alkanoic acids, including eicosanoic acid, focuses on their vapor pressures as a function of temperature. This study provides reliable vapour pressures and thermodynamic properties of vaporization for these compounds, which are crucial for understanding their physical and chemical properties (Genderen et al., 2002).
3. Thermal Analysis in Cellulose Derivatives
Eicosanoic acid is utilized in the synthesis of cellulose esters, such as cellulose eicosanoate. These cellulose derivatives exhibit a range of thermal transitions representing motions of both ester substituents and the cellulosic main chain. Their thermal analysis, including differential scanning calorimetry, offers insights into the properties of these materials, which have applications in various industries (Sealey et al., 1996).
4. Impact on Endothelial Function
Eicosanoic acid esters, as part of the larger group of eicosanoids, play a role in endothelial inflammation and atherosclerosis. Understanding the effects of these compounds on endothelial dysfunction is crucial for developing treatments for cardiovascular diseases (Shearer & Newman, 2009).
5. Synthesis of Monoketo and Monohydroxy Eicosanoic Acids
The study on the synthesis of monoketo and monohydroxy eicosanoic acids, including their esters, contributes to the understanding of their physical and chemical properties. Such research is fundamental in exploring the potential applications of these compounds in various scientific fields (Çelik, 2002).
6. Biotechnological Production of Esters
Eicosanoic acid butyl ester is relevant in the biotechnological production of esters. Studies like the one on the production of butyl butyrate using a microbial consortium demonstrate the potential of biotechnological methods in ester production, which can be applied in various industrial processes (Sinumvayo et al., 2021).
Future Directions
: Mok, H. J., Lee, J. W., Bandu, R., Kang, H. S., Kim, K. H., & Kim, K. P. (2016). A rapid and sensitive profiling of free fatty acids using liquid chromatography electrospray ionization tandem mass spectrometry (LC/ESI-MS/MS) after chemical derivatization. RSC Advances, 6, 32130-32139. DOI:10.1039/C6RA01344A : NIST Chemistry WebBook. (2010). Eicosanoic acid, butyl ester. Link
Properties
IUPAC Name |
butyl icosanoate |
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InChI |
InChI=1S/C24H48O2/c1-3-5-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-24(25)26-23-6-4-2/h3-23H2,1-2H3 |
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InChI Key |
WZRBMKGXBAVSQL-UHFFFAOYSA-N |
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Canonical SMILES |
CCCCCCCCCCCCCCCCCCCC(=O)OCCCC |
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Molecular Formula |
C24H48O2 |
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DSSTOX Substance ID |
DTXSID3067239 |
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Molecular Weight |
368.6 g/mol |
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CAS No. |
26718-91-2 |
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| Record name | Eicosanoic acid, butyl ester | |
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| Record name | Butyl icosanoate | |
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